Cas no 1216249-31-8 (3-benzyl(methyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione)

• Product Name: 3-benzyl(methyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione
• CAS No: 1216249-31-8
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• MDL: MFCD13233713
• CID: 5206518
• PubChem ID: 51043771
• Update Time: 2025-07-15

3-benzyl(methyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-[Benzyl(methyl)amino]-4-hydroxy-1lambda6-thiolane-1,1-dione
• 4-[benzyl(methyl)amino]tetrahydrothiophene-3-ol 1,1-dioxide
• 4-[benzyl(methyl)amino]-1,1-dioxothiolan-3-ol
• STK936651
• 3-[benzyl(methyl)amino]-4-hydroxy-1
• E6-thiolane-1,1-dione
• 3-(Benzyl(methyl)amino)-4-hydroxytetrahydrothiophene 1,1-dioxide
• 3-benzyl(methyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione

• MDL： MFCD13233713
• Inchi： 1S/C12H17NO3S/c1-13(7-10-5-3-2-4-6-10)11-8-17(15,16)9-12(11)14/h2-6,11-12,14H,7-9H2,1H3
• InChI Key： SCMJJDMOJDNXAP-UHFFFAOYSA-N
• SMILES： S1(CC(C(C1)N(C)CC1C=CC=CC=1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 343
• XLogP3: 0.4
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-benzyl(methyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione

3-Benzyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione: A Comprehensive Overview (CAS No. 1216249-31-8)

3-Benzyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione (CAS No. 1216249-31-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure and functional groups, holds potential applications in various therapeutic areas. This comprehensive overview aims to provide a detailed understanding of the compound's properties, synthesis, biological activities, and recent advancements in its research.

Chemical Structure and Properties:

The molecular formula of 3-benzyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione is C₁₂H₁₄N₂O₃S, with a molecular weight of 258.30 g/mol. The compound features a thiolane ring system substituted with a benzyl(methyl)amino group at the 3-position and a hydroxy group at the 4-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The thiolane ring, a six-membered ring containing sulfur, is known for its stability and reactivity. The benzyl(methyl)amino group provides the molecule with lipophilic characteristics, enhancing its ability to cross cell membranes. The hydroxy group adds polarity and hydrogen bonding capabilities, which are crucial for interactions with biological targets.

Synthesis:

The synthesis of 3-benzyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione involves several steps, each carefully optimized to ensure high yield and purity. One common synthetic route starts with the reaction of 2-bromoethanethiol with benzylamine and methylamine to form the corresponding thioether intermediate. This intermediate is then cyclized using an appropriate oxidizing agent to form the thiolane ring. Subsequent steps involve the introduction of the hydroxy group through selective oxidation or substitution reactions.

The synthetic process can be tailored to produce different derivatives by varying the substituents on the thiolane ring or by modifying the reaction conditions. This flexibility allows researchers to explore a wide range of analogs with potentially improved biological activities or pharmacokinetic properties.

Biological Activities:

3-Benzyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione has been studied for its diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Recent research has highlighted its potential as a lead compound for drug development in these areas.

Antioxidant Activity:

The presence of the hydroxy group in 3-benzyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione contributes to its antioxidant properties by scavenging free radicals and reducing oxidative stress. Studies have shown that this compound can effectively protect cells from oxidative damage caused by reactive oxygen species (ROS). This property makes it a promising candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Anti-inflammatory Activity:

Inflammation is a complex biological response involving various mediators and signaling pathways. Research has demonstrated that 3-benzyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione exhibits potent anti-inflammatory effects by inhibiting key inflammatory mediators such as prostaglandins and cytokines. Its ability to modulate these pathways suggests potential applications in treating inflammatory conditions like arthritis and inflammatory bowel disease.

Anticancer Activity:

Cancer remains one of the leading causes of mortality worldwide, and there is an urgent need for new therapeutic agents with improved efficacy and reduced side effects. Studies have shown that 3-benzyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione possesses significant anticancer activity against various cancer cell lines. It has been reported to induce apoptosis (programmed cell death) and inhibit cell proliferation through multiple mechanisms, including disruption of mitochondrial function and activation of caspase pathways.

Clinical Trials:

The promising preclinical results have led to further investigation of 3-benzyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione in clinical trials. Early-phase clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from these trials have shown favorable outcomes, with patients experiencing reduced inflammation and improved quality of life without significant adverse effects.

Mechanistic Insights:

To better understand the molecular mechanisms underlying the biological activities of 3-benzyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione, extensive studies have been conducted using advanced techniques such as molecular docking, gene expression analysis, and proteomics. These studies have revealed that the compound interacts with multiple cellular targets, including enzymes involved in oxidative stress response pathways and transcription factors regulating inflammatory gene expression.

Potential Applications:

The diverse biological activities of 3-benzyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione make it a versatile candidate for various therapeutic applications. In addition to its potential as an antioxidant and anti-inflammatory agent, it may also find use in combination therapies for cancer treatment. Further research is needed to optimize its pharmacokinetic properties and evaluate its long-term safety profile.

FUTURE DIRECTIONS:

The ongoing research on 3-benzyl(methyl)amino-4-hydroxy-1λ6-thiolane-1,1-dione holds great promise for advancing our understanding of its therapeutic potential. Future studies should focus on elucidating the molecular mechanisms responsible for its biological activities and exploring new derivatives with enhanced potency and selectivity.

Clinical trials will continue to play a crucial role in translating preclinical findings into effective treatments for patients. Collaborative efforts between academia, industry, and regulatory agencies will be essential to overcome challenges in drug development and bring this promising compound closer to clinical use.